Cas no 3799-55-1 (Chrysene, 6-fluoro-)
Chrysene, 6-fluoro- structure
Product Name:Chrysene, 6-fluoro-
Chrysene, 6-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Chrysene, 6-fluoro-
- 6-fluorochrysene
- 6-Fluor-chrysen
- 6-Fluoro-chrysene
- Chrysene,6-fluoro
- NCIOpen2_004284
- NSC-80184
- 3799-55-1
- NSC80184
- BDBM50128872
- CHEMBL83242
- SCHEMBL18583762
- AKOS024337470
- DTXSID40292063
-
- Inchi: 1S/C18H11F/c19-18-11-17-13-6-2-1-5-12(13)9-10-15(17)14-7-3-4-8-16(14)18/h1-11H
- InChI Key: JBHMYABKQWIXDE-UHFFFAOYSA-N
- SMILES: FC1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 246.08400
- Monoisotopic Mass: 246.084478513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 5.28530
Chrysene, 6-fluoro- Related Literature
-
1. Chapter 2. Physical methods. Part (ii) Electron spin resonance spectroscopyColin Thomson Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1969 66 15
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